Benzyl (4-methylazepan-4-yl)carbamate

• IUPAC Name: benzyl N-(4-methylazepan-4-yl)carbamate
• InChI: InChI=1S/C15H22N2O2/c1-15(8-5-10-16-11-9-15)17-14(18)19-12-13-6-3-2-4-7-13/h2-4,6-7,16H,5,8-12H2,1H3,(H,17,18)
• InChI Key: RLOZCRZXZCCVMW-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCNCC1)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol

Description

“Benzyl (4-methylazepan-4-yl)carbamate” is a chemical compound with the CAS Number: 2225878-72-6. It has a molecular weight of 298.81 and a linear formula of C15H23ClN2O2.

Molecular Structure Analysis

The molecular structure of “Benzyl (4-methylazepan-4-yl)carbamate” is represented by the linear formula C15H23ClN2O2.

Physical And Chemical Properties Analysis

“Benzyl (4-methylazepan-4-yl)carbamate” is a white to yellow solid. It should be stored at a temperature of 2-8°C.

Scientific Research Applications

Chemical Analysis and Identification

• A study conducted in Tokyo identified compounds related to Benzyl (4-methylazepan-4-yl)carbamate, demonstrating techniques for chemical analysis and identification of such compounds in commercial products. The research highlights the use of chromatography and mass spectrometry for this purpose (Nakajima et al., 2012).

Synthesis and Applications in Medicine

• Research has shown the synthesis and evaluation of similar compounds for their potential antitumor properties, indicating the relevance of these compounds in the development of new anticancer drugs (Atassi & Tagnon, 1975).
• Another study explored sulfonamide-based carbamates, closely related to Benzyl (4-methylazepan-4-yl)carbamate, for their ability to inhibit specific enzymes, suggesting potential therapeutic applications (Magar et al., 2021).

Spectroscopic Studies

• Spectroscopic studies, including vibrational (FT-IR, FT-Raman) and UV–Visible spectroscopy, have been conducted on similar compounds to understand their electronic and structural properties, which is essential for their application in various fields (Rao et al., 2016).

Agricultural Applications

• Research has been conducted on the use of carbamates in agriculture, particularly for the sustained release of fungicides, demonstrating their utility in plant disease control and management (Campos et al., 2015).

Photoreactivity Studies

• Studies on the photoreactivity of related compounds have been conducted to understand their behavior under light exposure, which is significant in fields like photochemistry and materials science (Georgarakis et al., 1971).

Safety and Hazards

The compound has several hazard statements including H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and avoiding contact with eyes, skin, or clothing. It’s recommended to use personal protective equipment as required.